99-75-2

Methyl 4-methylbenzoate

In Stock

• CAS RN:
• 99-75-2

• Formula:
• C9H10O2

• InChI:
• InChI=1S/C9H10O2/c1-7-3-5-8(6-4-7)9(10)11-2/h3-6H,1-2H3

• InChIKey:
• QSSJZLPUHJDYKF-UHFFFAOYSA-N

• The anaerobic oxidation of methyl p-toluate by cobalt(III) in acetic acid has been investigated.
  Methyl p-toluate is an impurity of 3-Toluoyl Decitabine, which is an intermediate of decitabine. It is used as cancer treatment, in particular to inhibit the growth of pancreatic endocrine tumor cell lines.
  

Carvacrol

In Stock

• CAS RN:
• 499-75-2

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H3

• InChIKey:
• RECUKUPTGUEGMW-UHFFFAOYSA-N

• Carvacrol is a monoterpene that has been found in O. vulgare, and has diverse biological activities. It induces currents in HEK293 cells expressing mouse transient receptor potential vanilloid 3 (TRPV3) or rat TRP ankyrin A1 (TRPA1) when used at concentrations of 500 and 250 µM, respectively. It also inhibits constitutive activation of TRP melastatin 7 (TRPM7) expressed in HEK293 cells (IC50 = 306 µM). Carvacrol is active against various strains of P. aeruginosa (MICs = 0.3-0.13 µg/ml). It decreases rat brain, liver, and kidney levels of malondialdehyde (MDA), as well as increases superoxide dismutase (SOD), glutathione peroxidase (GPX), glutathione reductase (GR), and catalase activities in the same tissues when administered at a dose of 40 mg/kg. Carvacrol (15 mg/kg) decreases the number of liver tumor nodules in a rat model of diethylnitrosamine-induced hepatocarcinogen...

Treosulphan

In Stock

• CAS RN:
• 299-75-2

• Formula:
• C6H14O8S2

• InChI:
• InChI=1S/C6H14O8S2/c1-15(9,10)13-3-5(7)6(8)4-14-16(2,11)12/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1

• InChIKey:
• YCPOZVAOBBQLRI-WDSKDSINSA-N

• Treosulfan is the prodrug of a bifunctional sulfonate alkylating agent with myeloablative, immunosuppressive, and antineoplastic activities. Under physiological conditions, treosulfan converts nonenzymatically to L-diepoxybutane via a monoepoxide intermediate. The monoepoxide intermediate and L-diepoxybutane alkylate DNA at guanine residues and produce DNA interstrand crosslinks, resulting in DNA fragmentation and apoptosis. In escalated doses, this agent also exhibits myeloablative and immunosuppressive activities.
  Treosulfan, also known as DHB or dihydroxybusulfan, belongs to the class of organic compounds known as organosulfonic acid esters. These are esters of sulfonic acid, which have the general structure RS(=O)2OR' (R, R' = organyl, not H). Treosulfan exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa).
  Treosulphan is an od...

3-Anilino-4-phenyl-1,3-thiazole-2-thione

Usually In Stock

• CAS RN:
• 71399-75-2

• Formula:
• C15H12N2S2

• InChI:
• InChI=1S/C15H12N2S2/c18-15-17(16-13-9-5-2-6-10-13)14(11-19-15)12-7-3-1-4-8-12/h1-11,16H

• InChIKey:
• FZAIJITYRWUEAC-UHFFFAOYSA-N

• 3-Anilino-4-phenyl-1,3-thiazole-2-thione is a useful research compound. Its molecular formula is C15H12N2S2 and its molecular weight is 284.4. The purity is usually 95%.

(S)-1-(3,5-Dichlorophenyl)ethanamine

In Stock

• CAS RN:
• 84499-75-2

• Formula:
• C8H9Cl2N

• InChI:
• InChI=1S/C8H9Cl2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3/t5-/m0/s1

• InChIKey:
• DYNJVRIGZRAWQN-YFKPBYRVSA-N

• (S)-1-(3,5-Dichlorophenyl)ethanamine is a useful research compound. Its molecular formula is C8H9Cl2N and its molecular weight is 190.07 g/mol. The purity is usually 95%.

5,6-Dicl-amiloride

Usually In Stock

• CAS RN:
• 76599-75-2

• Formula:
• C6H6Cl2N6O

• InChI:
• InChI=1S/C6H6Cl2N6O/c7-2-3(8)13-4(9)1(12-2)5(15)14-6(10)11/h(H2,9,13)(H4,10,11,14,15)

• InChIKey:
• GCZJOSVTIIQLQL-UHFFFAOYSA-N

• 5,6-Dicl-amiloride, also known as 5,6-Dicl-amiloride, is a useful research compound. Its molecular formula is C6H6Cl2N6O and its molecular weight is 249.05 g/mol. The purity is usually 95%.

1-(3-Chlorobenzoyl)-8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

In Stock

• CAS RN:
• 872199-75-2

• Formula:
• C22H22ClN3OS

• InChI:
• InChI=1S/C22H22ClN3OS/c1-2-25-13-11-22(12-14-25)24-19(16-7-4-3-5-8-16)21(28)26(22)20(27)17-9-6-10-18(23)15-17/h3-10,15H,2,11-14H2,1H3

• InChIKey:
• LQZKNWMBADXYCZ-UHFFFAOYSA-N

• 1-(3-Chlorobenzoyl)-8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C22H22ClN3OS and its molecular weight is 411.95. The purity is usually 95%.

8-hydroxy-4,5-dihydro-7H,10H-pyrano[3,2-c]pyrrolo[3,2,1-ij]quinoline-7,10-dione

In Stock

• CAS RN:
• 128099-75-2

• Formula:
• C14H9NO4

• InChI:
• InChI=1S/C14H9NO4/c16-9-6-10(17)19-13-8-3-1-2-7-4-5-15(12(7)8)14(18)11(9)13/h1-3,6,16H,4-5H2

• InChIKey:
• FVXHRAYAKDGQNB-UHFFFAOYSA-N

• 8-hydroxy-4,5-dihydro-7H,10H-pyrano[3,2-c]pyrrolo[3,2,1-ij]quinoline-7,10-dione is a useful research compound. Its molecular formula is C14H9NO4 and its molecular weight is 255.22g/mol. The purity is usually 95%.

Encenicline

In Stock

• CAS RN:
• 550999-75-2

• Formula:
• C16H17ClN2OS

• InChI:
• InChI=1S/C16H17ClN2OS/c17-12-3-1-2-11-8-14(21-15(11)12)16(20)18-13-9-19-6-4-10(13)5-7-19/h1-3,8,10,13H,4-7,9H2,(H,18,20)/t13-/m0/s1

• InChIKey:
• SSRDSYXGYPJKRR-ZDUSSCGKSA-N

• Encenicline is a selective α7 nicotinic acetylcholine receptor agonist in development for treating cognitive impairment in schizophrenia and Alzheimer's disease.

2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(ethylthio)-1H-pyrazol-1-yl)-N-(3-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1019099-75-2

• Formula:
• C20H21ClN4O4S2

• InChI:
• InChI=1S/C20H21ClN4O4S2/c1-3-30-20-18(31(27,28)16-9-7-13(21)8-10-16)19(22)25(24-20)12-17(26)23-14-5-4-6-15(11-14)29-2/h4-11H,3,12,22H2,1-2H3,(H,23,26)

• InChIKey:
• LERGBCSKFSMDHT-UHFFFAOYSA-N

• 2-(5-amino-4-((4-chlorophenyl)sulfonyl)-3-(ethylthio)-1H-pyrazol-1-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H21ClN4O4S2 and its molecular weight is 480.98. The purity is usually 95%.

3-(Oxan-4-yl)-5-(trichloromethyl)-1,2,4-oxadiazole

Usually In Stock

• CAS RN:
• 2230799-75-2

• Formula:
• C8H9Cl3N2O2

• InChI:
• InChI=1S/C8H9Cl3N2O2/c9-8(10,11)7-12-6(13-15-7)5-1-3-14-4-2-5/h5H,1-4H2

• InChIKey:
• HYNGAJLKRQBBRW-UHFFFAOYSA-N

• 3-(Oxan-4-yl)-5-(trichloromethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C8H9Cl3N2O2 and its molecular weight is 271.52. The purity is usually 95%.